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Methyl 3-chloro-4-

hydroxybenzoate

Cat. No.: B031437 Get Quote

Essential Safety and Handling Guide for Methyl
3-chloro-4-hydroxybenzoate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Methyl 3-chloro-4-hydroxybenzoate (CAS No. 3964-57-6), including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Classification:

Methyl 3-chloro-4-hydroxybenzoate is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Hazard Statement

Skin Corrosion/Irritation, Category 2 Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2 Causes serious eye irritation.[1]

Specific target organ toxicity (single exposure),

Category 3
May cause respiratory irritation.[1]

Acute Toxicity, Oral (Harmful) Harmful if swallowed.[2]
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Personal Protective Equipment (PPE):

The use of appropriate personal protective equipment is mandatory to prevent exposure.

Hand Protection: Wear chemically resistant gloves. For incidental contact, double-gloving

with nitrile gloves is recommended. For prolonged handling or in case of a spill, heavy-duty

neoprene or butyl rubber gloves should be used. Always inspect gloves for tears or

punctures before use and change them immediately if contaminated.[3][4]

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.[3][4]

Skin and Body Protection: A lab coat is mandatory. For procedures with a higher risk of

splashes or spills, a chemically resistant apron over the lab coat is recommended. Long

pants and closed-toe shoes are required at all times in the laboratory.[4]

Respiratory Protection: All handling of solid Methyl 3-chloro-4-hydroxybenzoate that may

generate dust, and any handling of its solutions, must be conducted in a certified chemical

fume hood to avoid inhalation of dust or vapors. If working outside of a fume hood is

unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is required.[3][4]

Operational Plan:

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

Pre-Handling Checklist:

Verify that the chemical fume hood is functioning correctly and has a current certification.[4]

Ensure all necessary PPE is available and in good condition.[3]

Confirm the location of the nearest eyewash station and safety shower.[3]

Assemble all necessary equipment, including spill cleanup materials and waste containers,

before handling the chemical.[4]
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Ensure all containers of Methyl 3-chloro-4-hydroxybenzoate and its subsequent solutions

are clearly and accurately labeled.[4]

Handling Procedures:

Weighing: Conduct all weighing of solid Methyl 3-chloro-4-hydroxybenzoate within a

chemical fume hood.[4] Use a disposable weighing boat to prevent contamination of

balances.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.[4]

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory.[4] Keep the container tightly closed when not in use.[1]

Post-Handling:

Thoroughly decontaminate the work area.

Dispose of all contaminated materials, including disposable PPE, in the designated

hazardous waste container.[3]

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[1][3]

Disposal Plan:

Proper disposal of Methyl 3-chloro-4-hydroxybenzoate and its associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect any solid waste, including contaminated gloves, weighing boats, and

paper towels, in a designated, clearly labeled hazardous waste container for chlorinated

organic compounds.

Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a

separate, compatible, and clearly labeled hazardous waste container for chlorinated
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organic compounds.[3]

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.[3]

Disposal Procedure: All waste containers must be kept securely closed except when adding

waste. Follow your institution's specific procedures for hazardous waste pickup and disposal.

[3] All waste must be disposed of at an approved waste disposal plant.[1]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical

attention if symptoms occur.[1]

Below is a diagram illustrating the workflow for safely handling Methyl 3-chloro-4-
hydroxybenzoate.
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Caption: Workflow for handling Methyl 3-chloro-4-hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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